4-{2-oxo-2-[(2R*,3S*,6R*)-3-phenyl-1,5-diazatricyclo[5.2.2.0~2,6~]undec-5-yl]ethyl}-2-piperazinone

• IUPAC Name: 4-[2-oxo-2-[(2R,3S,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]ethyl]piperazin-2-one
• InChI: InChI=1S/C21H28N4O2/c26-18-13-23(11-8-22-18)14-19(27)25-12-17(15-4-2-1-3-5-15)21-20(25)16-6-9-24(21)10-7-16/h1-5,16-17,20-21H,6-14H2,(H,22,26)/t17-,20-,21-/m1/s1
• InChI Key: YWQQXJVLCWHAHN-DUXKGJEZSA-N
• Canonical SMILES: C1CN2CCC1C3C2C(CN3C(=O)CN4CCNC(=O)C4)C5=CC=CC=C5
• Isomeric SMILES: C1CN2CCC1[C@@H]3[C@H]2[C@H](CN3C(=O)CN4CCNC(=O)C4)C5=CC=CC=C5
• Molecular Formula: C21H28N4O2
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

The synthesis of related piperazine derivatives involves multistep reactions, including cyclocondensation, employing various catalysts and conditions to achieve the desired structures. For example, a method for synthesizing piperazine derivatives using SO4^2-/Y2O3 as a catalyst in ethanol has been developed, illustrating the complexity and creativity in synthesizing such molecules (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Molecular Structure Analysis

The molecular structure of piperazine derivatives and related compounds often involves detailed spectroscopic characterization, including IR, NMR, and mass spectrometry, to elucidate their complex frameworks. These studies confirm the presence of specific functional groups and the overall molecular architecture essential for their biological activity and chemical properties (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Chemical Reactions and Properties

Piperazine derivatives can undergo various chemical reactions, showcasing their reactivity and potential for modification. For instance, their reaction with secondary amines can yield diverse products, indicating the versatile nature of these compounds and their chemical properties (Vasileva, Vaganov, Shipilovskikh, & Rubtsov, 2018).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystal structures, are crucial for understanding their behavior in different environments and potential applications. These properties are determined through rigorous testing and analysis, providing insights into the compound's stability and suitability for various applications.

Chemical Properties Analysis

The chemical properties, including reactivity with other substances, stability under different conditions, and potential for forming derivatives, are central to understanding the utility and limitations of piperazine derivatives. Studies on their impurity profiles and interactions with other chemical entities are essential for developing applications and ensuring safety and efficacy (Thomasberger, Engel, & Feige, 1999).

Scientific Research Applications

Crystal Structure Analysis

Research on compounds related to "4-{2-oxo-2-[(2R*,3S*,6R*)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undec-5-yl]ethyl}-2-piperazinone" includes the study of their crystal structures to understand the molecular conformation and intermolecular interactions. For instance, the study on opipramol dihydrochloride, a piperazine derivative, explored its crystal structure, highlighting the importance of N—H⋯Cl, O—H⋯Cl, C—H⋯Cl hydrogen bonding, and C—H⋯π contacts in forming a three-dimensional network in the crystal (Betz et al., 2011).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of novel compounds with the piperazine motif, demonstrating the versatility of this scaffold in creating compounds with potential biological activities. For example, research into the synthesis of novel piperazine derivatives revealed a range of compounds with promising antibacterial and antifungal activities, underscoring the synthetic utility of the piperazine structure in medicinal chemistry (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Pharmacological Applications

The broad-spectrum anti-cancer activity of certain piperazine derivatives has been explored, highlighting their potential in cancer treatment. One study on O-Arylated Diazeniumdiolates demonstrated their promising in vivo activity in various rodent cancer models, suggesting the therapeutic potential of piperazine derivatives in oncology (Keefer, 2010).

Antimicrobial Studies

Research has also been conducted on the antimicrobial properties of piperazine-based compounds. Novel carbazole derivatives synthesized from piperazine showed significant antibacterial and antifungal activity, indicating the applicability of these compounds in addressing microbial resistance (Sharma, Kumar, & Pathak, 2014).